The reaction of silver(I) ions with organic compounds containing the HN–CS grouping. Part II. Some thiourea derivatives
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000166
Abstract
The formation of some sparingly soluble silver(I) complexes with thiourea and some of its derivatives (HL) is investigated. Thiourea, thiosemicarbazide, guanylthiourea, and dithiobiuret all give polymeric [Ag2(HL)3](NO3)2 species. Dithiobiuret also forms AgL in non-acidified solutions. Infrared studies are used to establish the bonding in the complexes.
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